2-Aminodibenzothiophene-5-oxide

• Molecular Formula: C12H9NOS
• Molecular Weight: 215.27 g/mol
• IUPAC Name: 5-oxodibenzothiophen-2-amine
• InChI: InChI=1S/C12H9NOS/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)15(12)14/h1-7H,13H2
• InChI Key: VWTNSHCRBCZWGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(S2=O)C=CC(=C3)N

Description

2-Aminodibenzothiophene-5-oxide is a useful research compound. Its molecular formula is C12H9NOS and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 150 g. of crude 2-bromodibenzothiophene-5-oxide, 160 g. of cuprous bromide and 1700 ml. of ammonium hydroxide is heated at 200° C. in a pressure reactor for about 12 hours. The mixture is then filtered, and the residue is washed with water, then heated in methanol and filtered hot. The product is recrystallized by cooling and separated by filtration to give 2-aminodibenzothiophene-5-oxide, m.p. 169°-172° C.